Cas no 2137763-11-0 (1H-Pyrazole-1-ethanamine, 4-chloro-β-(1,1,2,2,2-pentafluoroethyl)-)

• Product Name: 1H-Pyrazole-1-ethanamine, 4-chloro-β-(1,1,2,2,2-pentafluoroethyl)-
• CAS No: 2137763-11-0
• MF: C₇H₇ClF₅N₃
• MW: 263.595597505569
• CID: 5258479
• Update Time: 2025-06-29

1H-Pyrazole-1-ethanamine, 4-chloro-β-(1,1,2,2,2-pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1H-pyrazol-1-yl)-3,3,4,4,4-pentafluorobutan-1-amine
• 2-(4-Chloropyrazol-1-yl)-3,3,4,4,4-pentafluorobutan-1-amine
• 1H-Pyrazole-1-ethanamine, 4-chloro-β-(1,1,2,2,2-pentafluoroethyl)-

• Inchi： 1S/C7H7ClF5N3/c8-4-2-15-16(3-4)5(1-14)6(9,10)7(11,12)13/h2-3,5H,1,14H2
• InChI Key： WUZVFMXVBJQDSY-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C(CN)C(C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8

Additional information on 1H-Pyrazole-1-ethanamine, 4-chloro-β-(1,1,2,2,2-pentafluoroethyl)-

Comprehensive Overview of 1H-Pyrazole-1-ethanamine, 4-chloro-β-(1,1,2,2,2-pentafluoroethyl)- (CAS No. 2137763-11-0)

The compound 1H-Pyrazole-1-ethanamine, 4-chloro-β-(1,1,2,2,2-pentafluoroethyl)- (CAS No. 2137763-11-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole derivative is characterized by the presence of a pentafluoroethyl group and a chloro substituent, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for fluorinated compounds like 1H-Pyrazole-1-ethanamine, 4-chloro-β-(1,1,2,2,2-pentafluoroethyl)- has surged, driven by their enhanced stability and bioavailability. This compound’s CAS No. 2137763-11-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its pentafluoroethyl moiety is a key feature that improves lipophilicity, making it valuable for designing bioactive molecules. Additionally, the chloro group at the 4-position offers opportunities for further functionalization, a topic often explored in organic synthesis forums.

The versatility of 1H-Pyrazole-1-ethanamine, 4-chloro-β-(1,1,2,2,2-pentafluoroethyl)- extends to its role in catalysis and polymer chemistry. With the growing focus on green chemistry, researchers are investigating its use in eco-friendly catalytic systems. Its fluorine-rich structure also makes it a candidate for developing high-performance materials, such as coatings and adhesives, which are resistant to harsh environmental conditions. These applications are frequently discussed in industry reports and academic publications, highlighting the compound’s multidisciplinary appeal.

Another area of interest is the compound’s potential in neuroscience research. The pyrazole core is known to interact with central nervous system (CNS) targets, prompting studies into its utility for neurological disorders. This aligns with the increasing public awareness of mental health and neurodegenerative diseases, topics that dominate healthcare discussions. The CAS No. 2137763-11-0 is often referenced in patents related to CNS-active compounds, underscoring its commercial and therapeutic potential.

From a synthetic perspective, the preparation of 1H-Pyrazole-1-ethanamine, 4-chloro-β-(1,1,2,2,2-pentafluoroethyl)- involves advanced fluorination techniques, a subject of high interest in chemical manufacturing. Innovations in flow chemistry and microwave-assisted synthesis have been applied to optimize its production, addressing the need for cost-effective and scalable methods. These advancements are frequently searched by process chemists and R&D professionals, making the compound a focal point in industrial chemistry.

In conclusion, 1H-Pyrazole-1-ethanamine, 4-chloro-β-(1,1,2,2,2-pentafluoroethyl)- (CAS No. 2137763-11-0) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique fluorinated pyrazole structure and chloro substituent offer endless possibilities for innovation, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.